Cas no 196394-48-6 (1-tert-butyl 2-methyl (2S,4S)-4-methyl-5-oxopyrrolidine-1,2-dicarboxylate)

• Product Name: 1-tert-butyl 2-methyl (2S,4S)-4-methyl-5-oxopyrrolidine-1,2-dicarboxylate
• CAS No: 196394-48-6
• MF: C₁₂H₁₉NO₅
• MW: 257.282963991165
• CID: 850726
• PubChem ID: 10967129
• Update Time: 2025-11-02

1-tert-butyl 2-methyl (2S,4S)-4-methyl-5-oxopyrrolidine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1,2-Pyrrolidinedicarboxylic acid, 4-methyl-5-oxo-, 1-(1,1-dimethylethyl) 2-methyl ester, (2S-cis)-
• Methyl (2S,4S)-1-(tert-butoxycarbonyl)-4-methylpyroglutamate
• 1-O-tert-butyl 2-O-methyl (2S,4S)-4-methyl-5-oxopyrrolidine-1,2-dicarboxylate
• Methyl (2S,4S)-1-(te
• (2S,4S)-1-(1,1-dimethylethyl)-4-methyl-5-oxo-1,2-pyrrolidinedicarboxylic acid 2-methyl ester
• (2S,4S)-1-(1,1-dimethylethyl)-4-methyl-5-oxo-pyrrolidine-1,2-dicarboxylic acid 2-methyl ester
• (2S,4S)-1-tert-butyl 2-methyl 4-methyl-5-oxopyrrolidine-1,2-dicarboxylate
• (2S-cis)-1,2-Pyrrolidinedicarboxylic Acid 4-Methyl-5-ox
• methyl (2S,4S)-1-(tert-butyloxycarbonyl)-4-methylpyroglutamate
• (2S-cis)-1,2-Pyrrolidinedicarboxylic Acid 4-Methyl-5-oxo-1-(1,1-diMethylethyl) 2-Methyl Ester
• 1-tert-butyl 2-methyl (2S,4S)-4-methyl-5-oxopyrrolidine-1,2-dicarboxylate
• 196394-48-6
• 1393537-75-1
• SCHEMBL2601624
• J-012689
• 1-(tert-Butyl) 2-methyl (2S,4S)-4-methyl-5-oxopyrrolidine-1,2-dicarboxylate
• starbld0002576
• DTXSID90450171

• Inchi： 1S/C12H19NO5/c1-7-6-8(10(15)17-5)13(9(7)14)11(16)18-12(2,3)4/h7-8H,6H2,1-5H3/t7-,8-/m0/s1
• InChI Key： YTLCHNBFNGFDSD-YUMQZZPRSA-N
• SMILES： O(C(C)(C)C)C(N1C([C@@H](C)C[C@H]1C(=O)OC)=O)=O

Computed Properties

• Exact Mass: 257.12600
• Monoisotopic Mass: 257.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• PSA: 72.91000
• LogP: 1.26940

Additional information on 1-tert-butyl 2-methyl (2S,4S)-4-methyl-5-oxopyrrolidine-1,2-dicarboxylate

Comprehensive Guide to 1-tert-butyl 2-methyl (2S,4S)-4-methyl-5-oxopyrrolidine-1,2-dicarboxylate (CAS No. 196394-48-6)

1-tert-butyl 2-methyl (2S,4S)-4-methyl-5-oxopyrrolidine-1,2-dicarboxylate (CAS No. 196394-48-6) is a chiral pyrrolidine derivative widely used in pharmaceutical synthesis and organic chemistry research. This compound belongs to the class of pyrrolidine carboxylates, which are known for their versatile applications in drug discovery and asymmetric synthesis. The (2S,4S)-4-methyl-5-oxopyrrolidine backbone provides a rigid framework that is often exploited in the design of enzyme inhibitors and bioactive molecules.

The molecular structure of 1-tert-butyl 2-methyl (2S,4S)-4-methyl-5-oxopyrrolidine-1,2-dicarboxylate features two ester functional groups at positions 1 and 2, making it a valuable intermediate for further chemical transformations. The tert-butyl and methyl ester groups offer distinct reactivity profiles, allowing chemists to selectively modify the molecule for specific applications. Recent studies have highlighted its role in the synthesis of proline-based peptidomimetics, which are increasingly important in the development of novel therapeutics targeting protein-protein interactions.

In the context of current research trends, 1-tert-butyl 2-methyl (2S,4S)-4-methyl-5-oxopyrrolidine-1,2-dicarboxylate has gained attention for its potential applications in COVID-19 drug discovery. Researchers are exploring pyrrolidine derivatives as potential inhibitors of viral proteases, and the chiral centers in this compound make it an attractive scaffold for such investigations. Additionally, the growing interest in green chemistry has led to the development of more sustainable synthetic routes for this and related compounds, reducing the environmental impact of pharmaceutical manufacturing.

The stereochemistry of (2S,4S)-4-methyl-5-oxopyrrolidine-1,2-dicarboxylate derivatives is particularly important for their biological activity. The defined spatial arrangement of substituents allows for precise interactions with biological targets, making these compounds valuable tools in medicinal chemistry. Recent advances in asymmetric synthesis have improved access to such chiral building blocks, enabling more efficient drug discovery programs.

From a commercial perspective, the demand for 1-tert-butyl 2-methyl (2S,4S)-4-methyl-5-oxopyrrolidine-1,2-dicarboxylate has been steadily increasing due to its applications in peptide drug development. The compound serves as a key intermediate in the synthesis of various proline analogs, which are essential components of many therapeutic peptides. Market analysis indicates growing interest from both academic research institutions and pharmaceutical companies, particularly in regions with strong biotechnology sectors.

Quality control of 1-tert-butyl 2-methyl (2S,4S)-4-methyl-5-oxopyrrolidine-1,2-dicarboxylate typically involves advanced analytical techniques such as HPLC and chiral chromatography to ensure the correct stereochemistry and purity. The compound is generally supplied as a white to off-white crystalline powder with high chemical stability when stored under appropriate conditions. Researchers should note that while the compound itself is stable, the ester groups may be susceptible to hydrolysis under strongly acidic or basic conditions.

In the context of computational chemistry and AI-assisted drug design, 1-tert-butyl 2-methyl (2S,4S)-4-methyl-5-oxopyrrolidine-1,2-dicarboxylate has emerged as an interesting subject for molecular modeling studies. The constrained ring system provides a valuable template for investigating conformational preferences in drug-like molecules, which is crucial for understanding their biological activity. This aligns with current trends in structure-based drug design, where computational methods are increasingly used to predict molecular interactions.

The synthesis of 1-tert-butyl 2-methyl (2S,4S)-4-methyl-5-oxopyrrolidine-1,2-dicarboxylate typically involves multi-step procedures starting from L-proline derivatives or related amino acids. Recent improvements in catalytic methods have enhanced the efficiency of these synthetic routes, reducing the number of steps and improving overall yields. These advancements are particularly relevant given the current focus on process chemistry optimization in pharmaceutical development.

For researchers working with 1-tert-butyl 2-methyl (2S,4S)-4-methyl-5-oxopyrrolidine-1,2-dicarboxylate, it's important to consider the compound's physical properties. It typically has good solubility in common organic solvents such as dichloromethane, ethyl acetate, and THF, but limited solubility in water. These characteristics influence its handling and purification procedures in laboratory settings. The melting point and other physical constants are important quality indicators that should be verified when receiving new batches of the material.

Looking forward, the applications of 1-tert-butyl 2-methyl (2S,4S)-4-methyl-5-oxopyrrolidine-1,2-dicarboxylate are expected to expand further as research into peptide therapeutics and small molecule drugs continues to grow. The compound's versatility as a building block makes it valuable for exploring new chemical space in drug discovery. With the pharmaceutical industry's increasing focus on targeted therapies and personalized medicine, chiral intermediates like this will likely remain in high demand for the foreseeable future.